Cas no 1150164-00-3 (Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate)

Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate is a pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. Its structural features, including the 2-chlorophenyl and cyano substituents, enhance reactivity and enable diverse functionalization, making it a valuable intermediate for heterocyclic compound development. The presence of both amino and ester groups offers versatility in further derivatization, facilitating applications in medicinal chemistry, particularly in the design of bioactive molecules. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined crystalline form allows for precise characterization, supporting reproducibility in synthetic workflows. This product is particularly suited for researchers exploring novel pyrazole-based scaffolds.

Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate structure

1150164-00-3 structure

Product Name:Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate

CAS No:1150164-00-3

MF:C₁₃H₁₁ClN₄O₂

MW:290.70504117012

MDL:MFCD09835739

CID:857364

PubChem ID:46739212

Update Time:2025-06-07

Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate
- Ethyl 5-amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate
- DB-351581
- 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(2-chlorophenyl)-4-cyano-, ethyl ester
- Ethyl5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate
- CS-0451786
- AWB16400
- BS-19364
- DTXSID50674836
- AKOS015854797
- 1150164-00-3
- MFCD09835739
- Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate
- MDL： MFCD09835739
- Inchi： 1S/C13H11ClN4O2/c1-2-20-13(19)11-8(7-15)12(16)18(17-11)10-6-4-3-5-9(10)14/h3-6H,2,16H2,1H3
- InChI Key： OVIRUUMOFNGZIU-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1N1C(=C(C#N)C(C(=O)OCC)=N1)N

Computed Properties

Exact Mass: 290.05700
Monoisotopic Mass: 290.0570533g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 410
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 93.9Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 522.6±50.0 °C at 760 mmHg
Flash Point: 269.8±30.1 °C
PSA: 93.93000
LogP: 2.73748
Vapor Pressure: 0.0±1.4 mmHg at 25°C

Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM188861-25g	Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate	1150164-00-3	95%	25g	$426	2021-08-05
TRC	E899420-100mg	Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate	1150164-00-3		100mg	$64.00	2023-05-18
TRC	E899420-250mg	Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate	1150164-00-3		250mg	$75.00	2023-05-18
TRC	E899420-500mg	Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate	1150164-00-3		500mg	$87.00	2023-05-18
TRC	E899420-1g	Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate	1150164-00-3		1g	$98.00	2023-05-18
Fluorochem	212938-1g	Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate	1150164-00-3	95%	1g	￡76.00	2022-03-01
Fluorochem	212938-5g	Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate	1150164-00-3	95%	5g	￡225.00	2022-03-01
Fluorochem	212938-25g	Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate	1150164-00-3	95%	25g	￡600.00	2022-03-01
Chemenu	CM188861-1g	Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate	1150164-00-3	95%	1g	$61	2023-02-03
Chemenu	CM188861-5g	Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate	1150164-00-3	95%	5g	$185	2023-02-03

Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:1150164-00-3)Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate

Order Number:A894039

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:46

Price ($):448.0

Email:sales@amadischem.com

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